6-Hydroxyisonicotinic acid N-oxide

• IUPAC Name: 1-hydroxy-6-oxopyridine-3-carboxylic acid
• InChI: InChI=1S/C6H5NO4/c8-5-2-1-4(6(9)10)3-7(5)11/h1-3,11H,(H,9,10)
• InChI Key: NJMYRICYRDFLBY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=O)N(C=C1C(=O)O)O
• Molecular Formula: C6H5NO4
• DSSTOX Substance ID: DTXSID401009106
• Molecular Weight: 155.11 g/mol
• CAS RN: 90037-89-1, 677763-18-7

Description

6-Hydroxyisonicotinic acid N-oxide (6-HINA N-oxide) is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a derivative of isonicotinic acid, which is commonly used in the synthesis of various drugs. The purpose of

Scientific Research Applications

6-HINA N-oxide has been extensively studied for its potential applications in various fields such as drug discovery, materials science, and catalysis. In drug discovery, this compound has shown promising results as a potential anticancer agent. It has been found to induce apoptosis in cancer cells by inhibiting the activity of the enzyme topoisomerase II. In materials science, 6-HINA N-oxide has been used as a ligand in the synthesis of metal-organic frameworks (MOFs) with potential applications in gas storage and separation. In catalysis, this compound has been used as a catalyst in various organic transformations such as the oxidation of alcohols and the synthesis of amides.

Mechanism of Action

The mechanism of action of 6-HINA N-oxide is not fully understood. However, it has been proposed that this compound exerts its biological activity by interacting with specific enzymes or proteins in the cell. For example, in cancer cells, 6-HINA N-oxide has been shown to inhibit the activity of topoisomerase II, which is an enzyme involved in DNA replication and repair.
Biochemical and physiological effects:
6-HINA N-oxide has been shown to have both biochemical and physiological effects. In terms of biochemical effects, this compound has been found to induce apoptosis in cancer cells by inhibiting the activity of topoisomerase II. It has also been shown to inhibit the activity of other enzymes such as acetylcholinesterase and xanthine oxidase. In terms of physiological effects, 6-HINA N-oxide has been found to have anti-inflammatory and antioxidant properties. It has also been shown to reduce blood glucose levels in diabetic mice.

Advantages and Limitations for Lab Experiments

The advantages of using 6-HINA N-oxide in lab experiments include its high solubility in water and polar organic solvents, its relatively low toxicity, and its potential applications in various fields such as drug discovery and catalysis. However, there are also some limitations to using this compound in lab experiments. For example, it can be difficult to obtain high yields of 6-HINA N-oxide using the current synthesis methods. Additionally, the mechanism of action of this compound is not fully understood, which can make it challenging to design experiments to study its biological activity.

Future Directions

There are several future directions for research on 6-HINA N-oxide. One area of research is to further investigate its potential applications in drug discovery. For example, studies could be conducted to identify the specific enzymes or proteins that 6-HINA N-oxide interacts with in cancer cells. Another area of research is to develop more efficient synthesis methods for this compound. Additionally, studies could be conducted to investigate the potential applications of 6-HINA N-oxide in other fields such as materials science and catalysis.

Synthesis Methods

The synthesis of 6-HINA N-oxide involves the oxidation of 6-hydroxyisonicotinic acid with hydrogen peroxide or peracetic acid. The reaction is typically carried out in the presence of a catalyst such as manganese or cobalt. The resulting product is a white crystalline powder that is soluble in water and polar organic solvents.